Cas no 137319-34-7 (Dehydroeffusol)

Dehydroeffusol is a kind of phenanthrene from Juncus effuses Conclusion: dehydroeffusol inhibits the growth and tumorigenicity of gastric cancer cells by selectively inducing tumor suppressive endoplasmic reticulum stress and moderate apoptosis Dehydroeffusol showed very low toxicity
Dehydroeffusol structure
Dehydroeffusol structure
Product Name:Dehydroeffusol
CAS No:137319-34-7
Molecular Formula:C17H14O2
Molecular Weight:250.2919
CID:901696
PubChem ID:5316810

Dehydroeffusol Properties

Names and Identifiers

    • Dehydro Effusol
    • 5-ethenyl-1-methylphenanthrene-2,7-diol
    • Dehydroeffusol
    • 5-Ethenyl-1-methyl-2,7-phenanthrenediol
    • FT-0665610
    • SCHEMBL23597741
    • MS-23541
    • HY-N5058
    • DTXSID30415709
    • AKOS037515243
    • CS-0032228
    • 137319-34-7
    • CHEMBL4758989
    • Dehydroeffusol5-ethenyl-1-methylphenanthrene-2,7-diol
    • DA-52406
    • 1ST177767
    • InChIKey: GSSPKCPIRDPBQE-UHFFFAOYSA-N
    • Inchi: 1S/C17H14O2/c1-3-11-8-13(18)9-12-4-5-14-10(2)16(19)7-6-15(14)17(11)12/h3-9,18-19H,1H2,2H3
    • SMILES: O([H])C1C([H])=C([H])C2=C(C([H])=C([H])C3=C([H])C(=C([H])C(C([H])=C([H])[H])=C23)O[H])C=1C([H])([H])[H]

Computed Properties

  • Exact Mass: 250.09938g/mol
  • Surface Charge: 0
  • XLogP3: 4.9
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 250.09938g/mol
  • Monoisotopic Mass: 250.09938g/mol
  • Topological Polar Surface Area: 40.5Ų
  • Heavy Atom Count: 19
  • Complexity: 340
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1

Experimental Properties

  • LogP: 4.35560
  • PSA: 40.46000
  • Boiling Point: 513.4±38.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C
  • Flash Point: 251.7±21.4 °C
  • Color/Form: Powder
  • Density: 1.3±0.1 g/cm3

Dehydroeffusol Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P009IX1-5mg
Dehydro Effusol
137319-34-7
5mg
$347.00
A2B Chem LLC
AE43621-5mg
Dehydro Effusol
137319-34-7 98% by HPLC
5mg
$340.00 2024-04-20
Aaron
AR009J5D-5mg
Dehydro Effusol
137319-34-7 97%
5mg
$195.00
Ambeed
A987585-10mg
Dehydroeffusol
137319-34-7 99%
10mg
$293.0
ChemFaces
CFN90814-10mg
Dehydroeffusol
137319-34-7 >=98%
10mg
$268 2023-09-19
Chengdu Biopurify Phytochemicals Ltd
BP3615-10mg
Dehydroeffusol
137319-34-7 98%
10mg
$260 2023-09-20
MedChemExpress
HY-N5058-5mg
Dehydroeffusol
137319-34-7 99.27%
5mg
¥2800 2024-04-20
S e l l e c k ZHONG GUO
E2190-1mg
Dehydroeffusol
137319-34-7
1mg
¥5397.9
TargetMol Chemicals
TN1560-1 mg
Dehydroeffusol
137319-34-7 99.35%
1mg
¥ 1,218 2023-07-11
TRC
D229615-10mg
Dehydro Effusol
137319-34-7
10mg
$22823.00 2023-05-18

Dehydroeffusol Suppliers

Sichuan Jingcuibio Biotechnology CO.,LTD
Audited Supplier Audited Supplier
(CAS:137319-34-7)
MR./MRS.:CHANG JING LI
Phone:18228035716
Email:jingcuibio@163.com
CHENG DOU RUI FEN SI DE DAN Biotechnology Co., Ltd.
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(CAS:137319-34-7)
MR./MRS.:WANG YING YING
Phone:15756216243
Email:2851037844@qq.com
ChengDu YiRui Bio-Technology CO., LTD
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(CAS:137319-34-7)
MR./MRS.:SU NA
Phone:18224028459
Email:yirui307@163.com
CHENG DOU LE MEI TIAN YI YAO Technology Co., Ltd.
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(CAS:137319-34-7)
MR./MRS.:HUA SONG TAO
Phone:18228097334
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SI CHUAN WEI KE QI Biotechnology Co., Ltd.
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(CAS:137319-34-7)
MR./MRS.:YANG YANG
Phone:13348961525
Email:2851167780@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:137319-34-7)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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